8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1'-cyclopropane]-5-one

• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol
• IUPAC Name: 8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1'-cyclopropane]-5-one
• InChI: InChI=1S/C11H10BrNO2/c12-7-1-2-8-9(5-7)15-11(3-4-11)6-13-10(8)14/h1-2,5H,3-4,6H2,(H,13,14)
• InChI Key: JSGJRTPOJKNVFR-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CNC(=O)C3=C(O2)C=C(C=C3)Br

Description

8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one is a synthetic organic compound that belongs to the class of benzoxazepine derivatives.

Preparation Methods

The synthesis of 8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one can be achieved through various synthetic routes. One common method involves the cyclization of substituted isoindole derivatives . Another approach is the esterification of biologically active salicylanilides with some N-protected amino acids . Industrial production methods often utilize microwave heating to synthesize pyrimido-oxazepine analogs .

Chemical Reactions Analysis

8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one undergoes several types of chemical reactions, including:

Oxidation: This reaction can be achieved under mild and simple catalyst-free conditions, leading to the formation of alkylated benzoxazinone peroxides.

Reduction: Specific conditions and reagents are required to reduce the compound, although detailed information on this reaction is limited.

Substitution: Common reagents for substitution reactions include halogens and other nucleophiles, resulting in various substituted derivatives.

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in the synthesis of more complex molecules.

Biology: The compound has shown promising anticancer activity, particularly against breast cancer cells.

Medicine: Due to its biological activity, it is being explored for potential therapeutic applications.

Industry: The compound’s unique structure makes it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one involves its interaction with specific molecular targets and pathways. It has been found to induce cell cycle arrest in the G2/M phase, leading to cytotoxic effects in cancer cells . The exact molecular targets and pathways are still under investigation, but the compound’s ability to selectively target cancer cells makes it a promising candidate for further research .

Comparison with Similar Compounds

8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one can be compared with other benzoxazepine derivatives, such as:

• 2,2-dimethyl-4-[(E)-2-(4-methylphenyl)ethenyl]-2,3-dihydro-1,5-benzoxazepine
• 4-[(E)-2-(2-chlorophenyl)ethenyl]-2,2-dimethyl-2,3-dihydro-1,5-benzoxazepine
• 2,2,4-trimethyl-2,3-dihydrobenzothiazepine

The unique spiro structure of 8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one contributes to its distinct properties and makes it a valuable compound for further study .